N-(2-Cyclohexyloxy-4-nitrophenyl)methanesulfonamide N-(2-Cyclohexyloxy-4-nitrophenyl)methanesulfonamide NS-398 is a selective inhibitor of cyclooxygenase-2 (COX-2). NS-398 Inhibits Choroidal Neovascularization and Subretinal Fibrosis. NS-398 enhances the efficacy of bortezomib against RPMI8226 human multiple myeloma cells. NS-398 inhibits proliferation and induces apoptosis in human osteosarcoma cells via downregulation of the survivin pathway. NS-398-enhanced apoptosis of esophageal carcinoma cell EC9706 by adjusting expression of survivin and caspase-3.
Brand Name: Vulcanchem
CAS No.: 123653-11-2
VCID: VC0537647
InChI: InChI=1S/C13H18N2O5S/c1-21(18,19)14-12-8-7-10(15(16)17)9-13(12)20-11-5-3-2-4-6-11/h7-9,11,14H,2-6H2,1H3
SMILES: CS(=O)(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])OC2CCCCC2
Molecular Formula: C13H18N2O5S
Molecular Weight: 314.36 g/mol

N-(2-Cyclohexyloxy-4-nitrophenyl)methanesulfonamide

CAS No.: 123653-11-2

Inhibitors

VCID: VC0537647

Molecular Formula: C13H18N2O5S

Molecular Weight: 314.36 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

N-(2-Cyclohexyloxy-4-nitrophenyl)methanesulfonamide - 123653-11-2

CAS No. 123653-11-2
Product Name N-(2-Cyclohexyloxy-4-nitrophenyl)methanesulfonamide
Molecular Formula C13H18N2O5S
Molecular Weight 314.36 g/mol
IUPAC Name N-(2-cyclohexyloxy-4-nitrophenyl)methanesulfonamide
Standard InChI InChI=1S/C13H18N2O5S/c1-21(18,19)14-12-8-7-10(15(16)17)9-13(12)20-11-5-3-2-4-6-11/h7-9,11,14H,2-6H2,1H3
Standard InChIKey KTDZCOWXCWUPEO-UHFFFAOYSA-N
SMILES CS(=O)(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])OC2CCCCC2
Canonical SMILES CS(=O)(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])OC2CCCCC2
Appearance Solid powder
Description NS-398 is a selective inhibitor of cyclooxygenase-2 (COX-2). NS-398 Inhibits Choroidal Neovascularization and Subretinal Fibrosis. NS-398 enhances the efficacy of bortezomib against RPMI8226 human multiple myeloma cells. NS-398 inhibits proliferation and induces apoptosis in human osteosarcoma cells via downregulation of the survivin pathway. NS-398-enhanced apoptosis of esophageal carcinoma cell EC9706 by adjusting expression of survivin and caspase-3.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO, not in water
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms N-(2-cyclohexyloxy-4-nitrophenyl)methanesulfonamide
NS 398
NS-398
NS398
Reference 1: Zhang R, Liu Z, Zhang H, Zhang Y, Lin D. The COX-2-Selective Antagonist (NS-398) Inhibits Choroidal Neovascularization and Subretinal Fibrosis. PLoS One. 2016 Jan 13;11(1):e0146808. doi: 10.1371/journal.pone.0146808. eCollection 2016. PubMed PMID: 26760305; PubMed Central PMCID: PMC4711821.
2: Kim J, Shim M. COX-2 inhibitor NS-398 suppresses doxorubicin-induced p53 accumulation through inhibition of ROS-mediated Jnk activation. Mol Carcinog. 2016 Jan 12. doi: 10.1002/mc.22458. [Epub ahead of print] PubMed PMID: 26756900.
3: Retraction Note to: Effect of NS-398, a cyclooxygenase-2 selective inhibitor, on the cytotoxicity of cytotoxic T lymphocytes to ovarian carcinoma cells. Tumour Biol. 2015 Sep;36(9):7297. doi: 10.1007/s13277-015-3694-6. PubMed PMID: 26281984.
4: Trandafir CC, Pouliot WA, Dudek FE, Ekstrand JJ. Co-administration of subtherapeutic diazepam enhances neuroprotective effect of COX-2 inhibitor, NS-398, after lithium pilocarpine-induced status epilepticus. Neuroscience. 2015 Jan 22;284:601-10. doi: 10.1016/j.neuroscience.2014.10.021. Epub 2014 Oct 18. PubMed PMID: 25453777; PubMed Central PMCID: PMC4326254.
5: Que W, Li S, Chen J. NS-398 enhances the efficacy of bortezomib against RPMI8226 human multiple myeloma cells. Mol Med Rep. 2013 May;7(5):1641-5. doi: 10.3892/mmr.2013.1394. Epub 2013 Mar 26. PubMed PMID: 23545701.
6: Wang X, Liang Y, Wang J, Wang M. Effect of NS-398, a cyclooxygenase-2 selective inhibitor, on the cytotoxicity of cytotoxic T lymphocytes to ovarian carcinoma cells. Tumour Biol. 2013 Jun;34(3):1517-22. doi: 10.1007/s13277-013-0677-3. Epub 2013 Mar 1. Retraction in: Wang X, Liang Y, Wang J, Wang M. Tumour Biol. 2015 Aug;36(9):7297. PubMed PMID: 23456767.
7: Tunctan B, Sari AN, Kacan M, Unsal D, Buharalioglu CK, Sahan-Firat S, Korkmaz B, Falck JR, Malik KU. NS-398 reverses hypotension in endotoxemic rats: contribution of eicosanoids, NO, and peroxynitrite. Prostaglandins Other Lipid Mediat. 2013 Jul-Aug;104-105:93-108. doi: 10.1016/j.prostaglandins.2012.08.007. Epub 2012 Sep 5. PubMed PMID: 22975359; PubMed Central PMCID: PMC3774147.
8: Duan DP, Dang XQ, Wang KZ, Wang YP, Zhang H, You WL. The cyclooxygenase-2 inhibitor NS-398 inhibits proliferation and induces apoptosis in human osteosarcoma cells via downregulation of the survivin pathway. Oncol Rep. 2012 Nov;28(5):1693-700. doi: 10.3892/or.2012.1992. Epub 2012 Aug 24. PubMed PMID: 22922684.
9: Sugiyama T, Meakin LB, Galea GL, Lanyon LE, Price JS. The cyclooxygenase-2 selective inhibitor NS-398 does not influence trabecular or cortical bone gain resulting from repeated mechanical loading in female mice. Osteoporos Int. 2013 Jan;24(1):383-8. doi: 10.1007/s00198-012-1922-0. Epub 2012 Feb 14. PubMed PMID: 22349912; PubMed Central PMCID: PMC3536947.
10: Vecchio AJ, Malkowski MG. The structure of NS-398 bound to cyclooxygenase-2. J Struct Biol. 2011 Nov;176(2):254-8. doi: 10.1016/j.jsb.2011.07.019. Epub 2011 Aug 6. PubMed PMID: 21843643; PubMed Central PMCID: PMC3185125.
11: Lee SM, Gai WW, Cheung TK, Peiris JS. Antiviral activity of a selective COX-2 inhibitor NS-398 on avian influenza H5N1 infection. Influenza Other Respir Viruses. 2011 May;5 Suppl 1:230-2. PubMed PMID: 21761591.
12: Banu NA, Daly RS, Buda A, Moorghen M, Baker J, Pignatelli M. Reduced tumour progression and angiogenesis in 1,2-dimethylhydrazine mice treated with NS-398 is associated with down-regulation of cyclooxygenase-2 and decreased beta-catenin nuclear localisation. Cell Commun Adhes. 2011 Feb;18(1-2):1-8. doi: 10.3109/15419061.2011.586754. Epub 2011 Jun 16. PubMed PMID: 21679035.
13: Li S, Tian D, Fei P, Gao Y, Chen Z, Wang Q, Tong Q. A cyclooxygase-2 inhibitor NS-398-enhanced apoptosis of esophageal carcinoma cell EC9706 by adjusting expression of survivin and caspase-3. Cancer Invest. 2011 Feb;29(2):102-6. PubMed PMID: 21329005.
14: Li N, Che CY, Hu LT, Lin J, Wang Q, Zhao GQ. Effects of COX-2 inhibitor NS-398 on IL-10 expression in rat fungal keratitis. Int J Ophthalmol. 2011;4(2):165-9. doi: 10.3980/j.issn.2222-3959.2011.02.11. Epub 2011 Apr 18. PubMed PMID: 22553634; PubMed Central PMCID: PMC3340712.
15: Tunctan B, Korkmaz B, Cuez T, Kemal Buharalioglu C, Sahan-Firat S, Falck J, Malik KU. Contribution of vasoactive eicosanoids and nitric oxide production to the effect of selective cyclooxygenase-2 inhibitor, NS-398, on endotoxin-induced hypotension in rats. Basic Clin Pharmacol Toxicol. 2010 Nov;107(5):877-82. doi: 10.1111/j.1742-7843.2010.00589.x. PubMed PMID: 22545970; PubMed Central PMCID: PMC3128812.
16: Youns M, Efferth T, Hoheisel JD. Transcript profiling identifies novel key players mediating the growth inhibitory effect of NS-398 on human pancreatic cancer cells. Eur J Pharmacol. 2011 Jan 10;650(1):170-7. doi: 10.1016/j.ejphar.2010.10.026. Epub 2010 Oct 20. PubMed PMID: 20969859.
17: Lee SY, Lee MY, Park SH, Kim TH, Moon YT, Han JH, Myung SC. NS-398 (a selective cyclooxygenase-2 inhibitor) decreases agonist-induced contraction of the human ureter via calcium channel inhibition. J Endourol. 2010 Nov;24(11):1863-8. doi: 10.1089/end.2009.0461. Epub 2010 Oct 19. PubMed PMID: 20958135.
18: Fernández-Martínez AB, Bajo AM, Valdehita A, Isabel Arenas M, Sánchez-Chapado M, Carmena MJ, Prieto JC. Multifunctional role of VIP in prostate cancer progression in a xenograft model: suppression by curcumin and COX-2 inhibitor NS-398. Peptides. 2009 Dec;30(12):2357-64. doi: 10.1016/j.peptides.2009.09.018. Epub 2009 Sep 20. PubMed PMID: 19772879.
19: Liu JF, Zhu GJ, Jamieson GG, Wu TC, Zhu TN, Shan BE, Drew PA. NS-398 induces apoptosis in human esophageal cancer cells through inhibition of NF-kappaB downstream regulation of cyclooxygenase-2. Cancer Invest. 2009 Jan;27(1):17-23. doi: 10.1080/07357900801992913. PubMed PMID: 19160097.
20: John-Aryankalayil M, Palayoor ST, Cerna D, Falduto MT, Magnuson SR, Coleman CN. NS-398, ibuprofen, and cyclooxygenase-2 RNA interference produce significantly different gene expression profiles in prostate cancer cells. Mol Cancer Ther. 2009 Jan;8(1):261-73. doi: 10.1158/1535-7163.MCT-08-0928. PubMed PMID: 19139136; PubMed Central PMCID: PMC2861287.
PubChem Compound 4553
Last Modified Nov 11 2021
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